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Compound of Interest

Compound Name:
2-Bromo-4-methoxy-5-

methylaniline

CAS No.: 328400-86-8

Cat. No.: B2829804

Get Quote

In the landscape of synthetic organic chemistry and drug discovery, the precise architecture of

a molecule is paramount. Substituted anilines, such as the brominated and methoxylated

methylanilines, represent a critical class of building blocks. Their utility stems from the versatile

reactivity of the amine and the strategic placement of functional groups on the aromatic ring,

which can direct further chemical modifications. This guide is intended to provide a

comprehensive technical overview of 2-Bromo-4-methoxy-5-methylaniline and its closely

related isomers. We will delve into their identification, synthesis, properties, and applications,

with a focus on the practical insights necessary for laboratory and developmental work. The

information presented herein is curated from established chemical and safety databases to

ensure accuracy and reliability for the discerning researcher.

Compound Identification and Isomeric Clarification
A precise understanding of the chemical structure is fundamental. The name "2-Bromo-4-
methoxy-5-methylaniline" specifies a distinct substitution pattern on the aniline ring. However,

it is crucial to recognize that slight variations in nomenclature can refer to different isomers,

each with its own unique Chemical Abstracts Service (CAS) number. Below is a clarification of

the target compound and its relevant isomers identified from chemical databases.
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2-Bromo-5-methoxy-4-methylaniline: This isomer is often indexed and is a close structural

relative.

CAS Number: 532440-88-3[1][2]

4-Bromo-2-methoxy-5-methylaniline: Another key isomer with a different substitution pattern.

CAS Number: 873980-68-8[3]

2-Bromo-4-methoxyaniline: A related compound lacking the methyl group.

CAS Number: 32338-02-6[4][5]

For the purpose of this guide, we will focus on the properties and synthesis relevant to this

class of compounds, with specific data provided for the identified isomers where available.

Physicochemical Properties
The physical and chemical properties of these aniline derivatives are critical for their handling,

storage, and application in synthesis. The following table summarizes key data for the specified

isomers.
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Property
2-Bromo-5-
methoxy-4-
methylaniline

4-Bromo-2-
methoxy-5-
methylaniline

2-Bromo-4-
methoxyaniline

CAS Number 532440-88-3[1][2] 873980-68-8[3] 32338-02-6[4][5]

Molecular Formula C₈H₁₀BrNO[1] C₈H₁₀BrNO[3] C₇H₈BrNO[4][5]

Molecular Weight 216.08 g/mol [1] 216.08 g/mol [3] 202.05 g/mol [4][5]

Purity/Specification
Information not

available

Information not

available
≥98.0%[6]

Appearance
Information not

available

Information not

available

Brown-yellow

powder[6][7]

Boiling Point
Information not

available

Information not

available

265.1±20.0 °C at 760

mmHg[6]

Density
Information not

available

Information not

available
1.5±0.1 g/cm³[6]

SMILES Code Not specified
NC1=CC(C)=C(Br)C=

C1OC[3]

BrC1=C(N)C=CC(=C1

)OC[5]

Synthesis Protocols: A Generalized Approach
The synthesis of bromo-methoxy-methylanilines typically involves electrophilic aromatic

substitution on a substituted aniline or anisole precursor. A common and effective method is the

direct bromination of the corresponding methoxy-methylaniline. The reaction conditions, such

as temperature and the choice of solvent and brominating agent, are critical for achieving high

yields and regioselectivity.[8]

Conceptual Synthesis Workflow
The following diagram illustrates a generalized workflow for the synthesis of a bromo-methoxy-

methylaniline derivative.
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Synthesis of Bromo-Methoxy-Methylaniline

Starting Material:
4-Methoxy-3-methylaniline

Reaction:
Stir at 0-5 °C

Brominating Agent:
N-Bromosuccinimide (NBS)

Solvent:
Dichloromethane (DCM)

Work-up:
Aqueous Na₂S₂O₃ wash

Extraction with DCM

Purification:
Column Chromatography

Final Product:
2-Bromo-4-methoxy-5-methylaniline
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Drug Discovery Pipeline

Building Block:
2-Bromo-4-methoxy-5-methylaniline

Lead Generation:
Synthesis of Compound Libraries

Cross-coupling reactions

Lead Optimization:
Structure-Activity Relationship (SAR) Studies

Screening

Preclinical Development:
In vitro and in vivo testing

Identify candidate

Clinical Trials

Safety & Efficacy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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